3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-(3-methylphenyl)propanoic acid

• Molecular Formula: C17H25NO4
• Molecular Weight: 307.4 g/mol
• IUPAC Name: 2,2-dimethyl-3-(3-methylphenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C17H25NO4/c1-11-8-7-9-12(10-11)13(17(5,6)14(19)20)18-15(21)22-16(2,3)4/h7-10,13H,1-6H3,(H,18,21)(H,19,20)
• InChI Key: HOFYBTSHCCSZFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C(C)(C)C(=O)O)NC(=O)OC(C)(C)C

Description

This compound is a Boc-protected amino acid derivative characterized by a tert-butoxycarbonyl (Boc) group, a 3-methylphenyl substituent, and a 2,2-dimethylated propanoic acid backbone. The Boc group serves as a protective moiety for the amino group, enhancing stability during synthetic processes such as peptide coupling or medicinal chemistry applications . The 2,2-dimethyl substituents on the central carbon of the propanoic acid chain further modulate steric and electronic properties, distinguishing it from simpler amino acid derivatives.

Applications likely include its use as a building block in drug discovery, particularly for targeting hydrophobic binding pockets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-(3-methylphenyl)propanoic acid typically involves the protection of the amino group with a Boc group. This can be achieved by reacting the amine with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP) in acetonitrile . The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete protection of the amine.

Industrial Production Methods

In industrial settings, the production of Boc-protected amino acids often involves large-scale reactions using similar reagents and conditions as in laboratory synthesis. The process may include additional steps for purification and quality control to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-(3-methylphenyl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the Boc-protected amino acid, often leading to the removal of the Boc group.

Substitution: The compound can participate in substitution reactions where the Boc group is replaced with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Substitution reactions may involve reagents like trifluoroacetic acid (TFA) for Boc deprotection.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can lead to the formation of amines .

Scientific Research Applications

3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-(3-methylphenyl)propanoic acid has several scientific research applications:

Chemistry: It is used in the synthesis of peptides and other complex molecules where selective protection of the amino group is required.

Biology: The compound is used in the study of protein-protein interactions and enzyme mechanisms.

Medicine: It is employed in the development of pharmaceuticals, particularly in the synthesis of peptide-based drugs.

Industry: The compound is used in the production of various chemical intermediates and fine chemicals.

Mechanism of Action

The mechanism of action of 3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-(3-methylphenyl)propanoic acid primarily involves the protection of the amino group. The Boc group is introduced to prevent unwanted reactions at the amino site during chemical transformations. The Boc group can be selectively removed under acidic conditions, revealing the free amine for further reactions .

Comparison with Similar Compounds

Key Observations:

Substituent-Driven Properties: The 3-methylphenyl group in the target compound provides greater lipophilicity compared to heteroaromatic substituents (e.g., furyl or pyrimidinyl) . This enhances membrane permeability but may reduce aqueous solubility.

Functional Group Impact :

• The trifluoromethyl group in ’s compound increases metabolic stability and electronegativity, making it suitable for targeting fluorine-sensitive enzymes .
• Diazirinyl groups () enable photoaffinity labeling, a tool for studying protein-ligand interactions, a feature absent in the target compound .

Stereochemical Considerations :

• Stereospecific analogs (e.g., ’s (2R,3R) configuration) demonstrate the importance of chirality in biological activity, whereas the target compound’s stereochemistry is unspecified in the evidence .

Biological Activity

3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethyl-3-(3-methylphenyl)propanoic acid (commonly referred to as Boc-Dmp) is a compound that has garnered attention in the fields of organic synthesis and medicinal chemistry. The presence of the tert-butyloxycarbonyl (Boc) protecting group allows for selective reactions, making it a valuable building block in peptide synthesis and other complex organic molecules. This article explores the biological activity of Boc-Dmp, including its mechanisms of action, applications, and relevant research findings.

• Molecular Formula : C17H25NO4
• Molecular Weight : 307.39 g/mol
• CAS Number : 2059993-95-0
• Melting Point : 144-146 °C

The biological activity of Boc-Dmp is largely attributed to its ability to participate in various chemical reactions due to the functional groups present. The Boc group is stable under basic conditions but can be removed under acidic conditions, allowing for further functionalization. This versatility enables Boc-Dmp to serve as an effective intermediate in drug development and peptide synthesis.

Biological Applications

Boc-Dmp has been investigated for its potential applications in several areas:

• Peptide Synthesis : The compound is commonly used as a protecting group for amino acids in peptide synthesis, facilitating the formation of peptide bonds without unwanted side reactions.
• Drug Development : Research indicates that Boc-Dmp can be utilized as a precursor in the synthesis of bioactive compounds, including potential inhibitors of various biological targets.

Case Study 1: Inhibition of Type III Secretion System (T3SS)

A study explored the effects of Boc-Dmp on the Type III secretion system in pathogenic bacteria. The compound was found to inhibit the secretion of carboxypeptidase G2 (CPG2) significantly at concentrations around 50 μM, demonstrating its potential as an antimicrobial agent. This inhibition was linked to downregulation of major activator proteins within the secretion pathway, suggesting a mechanism that could be exploited for therapeutic purposes .

Case Study 2: Peptide Synthesis Efficiency

Research conducted on the efficiency of peptide synthesis using Boc-Dmp showed that its use as a protecting group resulted in higher yields and purities compared to other protecting groups. This efficiency is critical in pharmaceutical applications where purity and yield directly affect drug efficacy .

Comparative Analysis with Similar Compounds

Compound Name	Structure	Biological Activity
Nα-Boc-L-2,3-diaminopropionic acid	Structure	Used in peptide synthesis; similar protective properties
tert-Butyloxycarbonyl-protected amino acids	Structure	Broad class; utilized extensively in organic synthesis

Boc-Dmp stands out due to its unique structural features, particularly the incorporation of the 3-methylphenyl group, which enhances its reactivity and selectivity in chemical transformations.